N-(4-(2-(4-(2-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)cyclopropanecarboxamide

• IUPAC Name: N-[4-[2-[4-(2-methoxyphenyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C20H24N4O3S/c1-27-17-5-3-2-4-16(17)23-8-10-24(11-9-23)18(25)12-15-13-28-20(21-15)22-19(26)14-6-7-14/h2-5,13-14H,6-12H2,1H3,(H,21,22,26)
• InChI Key: HPOKZASCSKFBJL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)CC3=CSC(=N3)NC(=O)C4CC4
• Molecular Formula: C20H24N4O3S
• Molecular Weight: 400.5 g/mol

Description

N-(4-(2-(4-(2-methoxyphenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C20H24N4O3S and its molecular weight is 400.5. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Studies

• Synthesis and Antimicrobial Activity: The compound and its derivatives have been synthesized and evaluated for their antimicrobial activities. For instance, Patel and Patel (2010) synthesized fluoroquinolone-based 4-thiazolidinones demonstrating significant antifungal and antibacterial activities, which indicates the potential of related compounds in antimicrobial research (N. Patel & S. D. Patel, 2010).

Anti-inflammatory and Analgesic Agents

• Anti-Inflammatory and Analgesic Properties: Research conducted by Abu‐Hashem, Al-Hussain, and Zaki (2020) on novel benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines derived from visnaginone and khellinone showed significant analgesic and anti-inflammatory activities, suggesting the usefulness of related structures in developing new therapeutic agents (A. Abu‐Hashem et al., 2020).

Serotonin Receptor Studies

• Serotonin 1A Receptors Imaging: The compound's analogs have been explored for their role in imaging serotonin 1A receptors in humans, highlighting their potential in psychiatric disorder research. Choi et al. (2015) compared 18F-Mefway with 18F-FCWAY for quantification of 5-HT1A receptors in human subjects, demonstrating its application in neurological research (J. Choi et al., 2015).

Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitors

• HIV-1 Reverse Transcriptase Inhibition: Studies have identified derivatives of the compound as novel non-nucleoside inhibitors of HIV-1 reverse transcriptase, contributing to research on HIV treatment options. Romero et al. (1994) synthesized and evaluated a variety of analogs for their inhibition of HIV-1 reverse transcriptase, identifying several potent inhibitors (D. Romero et al., 1994).

Mechanism of Action

Target of Action

Related compounds have been found to interact withtubulin , a globular protein that is the main constituent of microtubules in cells. Tubulin plays a crucial role in cell division and is a common target for anticancer drugs .

Mode of Action

Similar compounds have been shown to inhibittubulin polymerization , which disrupts the formation of the mitotic spindle necessary for cell division. This can lead to cell cycle arrest and apoptosis .

Biochemical Pathways

The inhibition of tubulin polymerization can affect thecell cycle and induce apoptosis . Apoptosis is a form of programmed cell death that is often dysregulated in cancer cells. By inducing apoptosis, the compound could potentially limit the growth of cancer cells .

Pharmacokinetics

In silico studies of related compounds suggest that they possessdrug-like properties , which could imply favorable pharmacokinetic properties.

Result of Action

Related compounds have been shown to induceapoptosis in cancer cells . This is often visualized by staining assays, such as acridine orange/ethidium bromide (AO/EB), DAPI, and annexin V-FITC/propidium iodide staining .